Ethyl 2,3,5,6-tetramethylbenzoylformate
Description
Ethyl 2,3,5,6-tetramethylbenzoylformate (ETMBF), also known as Darocur 1173, is a photoinitiator frequently used in polymer chemistry. It has a molecular formula of C14H18O3 and a molecular weight of 234.29 g/mol .
Synthesis Analysis
The synthesis of Ethyl 2,3,5,6-tetramethylbenzoylformate can be achieved from Benzene, 3-chloro-1,2,4,5-tetramethyl- and Ethyl oxalyl monochloride .
Molecular Structure Analysis
The InChI code for Ethyl 2,3,5,6-tetramethylbenzoylformate is 1S/C14H18O3/c1-6-17-14(16)13(15)12-10(4)8(2)7-9(3)11(12)5/h7H,6H2,1-5H3 . The Canonical SMILES is CCOC(=O)C(=O)C1=C(C(=CC(=C1C)C)C)C .
Physical And Chemical Properties Analysis
Ethyl 2,3,5,6-tetramethylbenzoylformate has a molecular weight of 234.29 g/mol . It has a XLogP3-AA value of 3.5, indicating its lipophilicity . It has 0 hydrogen bond donors and 3 hydrogen bond acceptors . The compound has 4 rotatable bonds . The topological polar surface area is 43.4 Ų . The heavy atom count is 17 .
Scientific Research Applications
Catalytic Activity in Hydroformylation
Ethyl 2,3,5,6-tetramethylbenzoylformate has been investigated in the context of hydroformylation processes. A study by Sparta, Børve, and Jensen (2007) conducted a density functional theory investigation of hydroformylation of ethylene for monosubstituted rhodium-carbonyl catalysts. This research provides insight into the electronic and steric factors that govern catalytic activity in hydroformylation, which is pertinent to understanding the role of ethyl 2,3,5,6-tetramethylbenzoylformate in such processes (Sparta, Børve, & Jensen, 2007).
Synthesis of Complex Carbohydrates
Research by Koto, Uchida, and Zen (1972, 1973) explored the synthesis of complex carbohydrates using ethyl 2,3,4-tri-O-benzyl-6-O-p-nitrobenzoyl-1-thio-α-D-glucopyranoside, a compound related to ethyl 2,3,5,6-tetramethylbenzoylformate. This study highlights the chemical processes involving derivatives of ethyl 2,3,5,6-tetramethylbenzoylformate in the synthesis of isomaltose, isomaltotetraose, and isomaltooctaose (Koto, Uchida, & Zen, 1972), (Koto, Uchida, & Zen, 1973).
Synthesis of Fused Heterocycles
A study by Zhu, Lan, and Kwon (2003) described the use of ethyl 2-methyl-2,3-butadienoate, related to ethyl 2,3,5,6-tetramethylbenzoylformate, in the synthesis of highly functionalized tetrahydropyridines. This research shows the application of similar ethyl ester compounds in the creation of complex chemical structures, which might have implications for the utilization of ethyl 2,3,5,6-tetramethylbenzoylformate in similar synthetic processes (Zhu, Lan, & Kwon, 2003).
properties
IUPAC Name |
ethyl 2-oxo-2-(2,3,5,6-tetramethylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-6-17-14(16)13(15)12-10(4)8(2)7-9(3)11(12)5/h7H,6H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRJZGHITZJHRKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=C(C(=CC(=C1C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80641298 |
Source
|
| Record name | Ethyl oxo(2,3,5,6-tetramethylphenyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80641298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,3,5,6-tetramethylbenzoylformate | |
CAS RN |
80120-38-3 |
Source
|
| Record name | Ethyl oxo(2,3,5,6-tetramethylphenyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80641298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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